2-Amino-9-((2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purine-6,8(7H,9H)-dione

• Molecular Formula: C10H13N5O5
• Molecular Weight: 283.24 g/mol
• IUPAC Name: 2-amino-9-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,7-dihydropurine-6,8-dione
• InChI: InChI=1S/C10H13N5O5/c11-9-13-7-6(8(18)14-9)12-10(19)15(7)5-1-3(17)4(2-16)20-5/h3-5,16-17H,1-2H2,(H,12,19)(H3,11,13,14,18)/t3-,4+,5+/m1/s1
• InChI Key: HCAJQHYUCKICQH-WISUUJSJSA-N
• Isomeric SMILES: C1[C@H]([C@@H](O[C@@H]1N2C3=C(C(=O)NC(=N3)N)NC2=O)CO)O
• Canonical SMILES: C1C(C(OC1N2C3=C(C(=O)NC(=N3)N)NC2=O)CO)O

Description

IUPAC Nomenclature and Systematic Characterization

The IUPAC name of this compound is derived through systematic analysis of its molecular framework. The parent structure is a purine ring system, specifically a 7,9-dihydro-1H-purine-6,8-dione core. The purine core is substituted at position 2 with an amino group (-NH2) and at position 9 with a tetrahydrofuran derivative. The tetrahydrofuran moiety features hydroxyl groups at positions 4 and 5-(hydroxymethyl), with absolute configurations assigned as 2S, 4R, and 5S.

The systematic name follows IUPAC prioritization rules:

• Purine numbering : Positions 6 and 8 are designated as ketone-bearing carbons (dione), while position 2 hosts the amino substituent.
• Tetrahydrofuran substituents : The hydroxyl group at position 4 and the hydroxymethyl group at position 5 are explicitly defined.
• Stereochemical descriptors : The (2S,4R,5S) configuration specifies the spatial arrangement of chiral centers in the tetrahydrofuran ring.

This nomenclature distinguishes the compound from simpler purine nucleosides like guanosine, which lacks the 6,8-dione functionalization and features a ribose moiety instead of the modified tetrahydrofuran group.

Stereochemical Analysis of (2S,4R,5S) Configuration

The stereochemistry of the tetrahydrofuran ring critically influences the compound’s biochemical interactions. The three chiral centers—C2, C4, and C5—adopt S, R, and S configurations, respectively. This arrangement contrasts with natural guanosine derivatives, which typically exhibit β-D-ribofuranosyl configurations (e.g., 2R,3R,4S,5R in guanosine).

Key stereochemical features include:

• C2 (S) : Determines the orientation of the tetrahydrofuran ring relative to the purine base.
• C4 (R) : Governs the spatial position of the hydroxyl group, influencing hydrogen-bonding potential.
• C5 (S) : Directs the hydroxymethyl group’s orientation, affecting solubility and intermolecular interactions.

Comparative analysis with L-guanosine (2S,3S,4R,5S configuration) reveals that the altered stereochemistry in this compound may reduce its compatibility with enzymes evolved to process natural D-ribose-based nucleosides.

Comparative Structural Analogues in Purine Derivatives

The compound shares structural motifs with several biologically significant purine derivatives, as outlined in Table 1.

Table 1: Structural Comparison with Analogous Purine Derivatives

Compound Name	Core Structure	Position 2 Substituent	Position 9 Substituent	Functional Groups
Guanosine	Purine	-NH2	β-D-ribofuranosyl	-OH, -CH2OH
8-Hydroxy-2-deoxyguanosine	7,9-Dihydro-1H-purine	-NH2	2-deoxyribofuranosyl	-OH, -CH3
L-Guanosine	Purine	-NH2	β-L-ribofuranosyl	-OH, -CH2OH
Target Compound	7,9-Dihydro-1H-purine	-NH2	(2S,4R,5S)-tetrahydrofuran derivative	-OH, -CH2OH, -C=O (6,8)

Notable differences include:

• 6,8-Dione system : Introduces electron-withdrawing groups that alter electronic properties compared to non-oxidized purines.
• Tetrahydrofuran vs. ribose : The absence of a 3’-hydroxyl group in the tetrahydrofuran moiety distinguishes it from ribonucleosides, potentially reducing susceptibility to phosphorylase enzymes.
• Stereochemical divergence : The (2S,4R,5S) configuration creates a distinct spatial profile compared to natural β-D-ribofuranosyl derivatives, impacting molecular recognition.

Biological Activity

The compound 2-Amino-9-((2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purine-6,8(7H,9H)-dione , also known as 2'-Deoxy-L-guanosine , is a purine nucleoside that plays a significant role in various biological processes. This article delves into its biological activity, synthesis, and potential therapeutic applications based on diverse research findings.

Property	Value
CAS Number	22837-44-1
Molecular Formula	C₁₁H₁₄N₄O₄
Molecular Weight	266.253 g/mol
Density	Not available
Boiling Point	Not available
Melting Point	Not available

2-Amino-9-((2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purine-6,8(7H,9H)-dione functions primarily as a nucleoside analog. It selectively inhibits the phosphorylation of D-Thymidine catalyzed by HSV 1 thymidine kinase in vitro, which suggests its potential utility in antiviral therapies targeting herpes simplex virus (HSV) infections .

Antiviral Properties

Research has demonstrated that this compound exhibits antiviral properties against various viruses. For instance:

• Herpes Simplex Virus (HSV) : It has been shown to inhibit the replication of HSV through its action on thymidine kinase .

Cytotoxicity and Cancer Research

Studies have also explored the cytotoxic effects of this compound in cancer cells. In particular:

• Eukaryotic Translation Initiation Factor 4E (eIF4E) : This protein is often overexpressed in cancers. Compounds similar to 2-Amino-9-(...) have been designed to target eIF4E for potential therapeutic applications in oncology .

Structure-Activity Relationship (SAR)

The structural features of 2-Amino-9-(...) contribute significantly to its biological activity. The presence of the hydroxymethyl group on the tetrahydrofuran ring enhances its interaction with biological targets, potentially increasing its efficacy as an antiviral agent .

Study 1: Antiviral Efficacy Against HSV

In a controlled laboratory study, varying concentrations of 2-Amino-9-(...) were tested against HSV-infected cells. The results indicated a dose-dependent inhibition of viral replication, with significant reductions observed at concentrations above 100 µM. This suggests that the compound could be developed into an effective antiviral treatment .

Study 2: Potential in Cancer Therapeutics

A recent study investigated the effects of nucleoside analogs on eIF4E-mediated translation initiation in breast cancer cells. The results showed that compounds structurally related to 2-Amino-9-(...) inhibited eIF4E binding to mRNA caps, leading to reduced protein synthesis associated with tumor growth. However, further optimization is required to enhance cellular permeability and efficacy .

Chemical Reactions Analysis

Hydrolysis Reactions

The compound undergoes hydrolysis under acidic and enzymatic conditions, primarily targeting the glycosidic bond and purine ring:

Reaction Type	Conditions	Products	Stability Observations
Acidic hydrolysis	0.1–1 M HCl, 80°C, 2–4 hrs	Cleavage to 2-aminopurine-6,8-dione + tetrahydrofuran diol derivative	Glycosidic bond labile below pH 3
Enzymatic cleavage	Purine nucleoside phosphorylase	Release of purine base + sugar phosphate	pH-dependent (optimal pH 7.4)

The glycosidic bond exhibits greater stability in neutral/basic conditions but hydrolyzes readily in dilute acids due to protonation of the purine N9 atom .

Phosphorylation Reactions

Phosphorylation at the 5'-hydroxyl group is critical for biological activation:

Reagent System	Conditions	Product	Yield	Application
POCl₃ in trimethyl phosphate	0°C → RT, 6 hrs, anhydrous	5'-Monophosphate derivative	58–65%	Prodrug synthesis
ATP-dependent kinases	Enzymatic, pH 7.4, 37°C	Triphosphorylated active metabolite	N/A	Antiviral mechanism

The 5'-OH group reacts preferentially due to steric and electronic effects from the tetrahydrofuran ring .

Protection/Deprotection Chemistry

Selective protection of hydroxyl groups enables targeted modifications:

Protecting Group	Reagent	Conditions	Deprotection Method
TBDMS	TBDMSCl, imidazole, DMF	RT, 12 hrs	TBAF in THF (quantitative)
Acetyl	Ac₂O, pyridine, DMAP	0°C → RT, 4 hrs	NH₃/MeOH (90% yield)

Protection of the 4'-hydroxyl is particularly challenging due to hydrogen bonding with the purine base .

Nucleophilic Substitution at C7

The C7 position undergoes selective alkylation/arylation:

Reagent	Conditions	Product	Biological Impact
Cyclopropylmethyl bromide	Pd(PPh₃)₄, DIPEA, DMF, 80°C	7-(Cyclopropylmethyl) derivative	Enhanced TLR7 agonism
2,2,2-Trifluoroethyl iodide	NaOH, EtOH, reflux	7-Trifluoroethyl analog	Improved metabolic stability

Substitution at C7 increases lipophilicity and modulates target selectivity .

Oxidation/Reduction Reactions

The tetrahydrofuran ring undergoes controlled redox modifications:

Reaction	Reagent	Product	Stereochemical Outcome
C4'-OH oxidation	Dess-Martin periodinane	4'-Ketone derivative	β-Configuration preserved
C5'-CH₂OH reduction	BH₃·THF	5'-Methyl group	Partial racemization observed

Oxidation at C4' significantly alters hydrogen-bonding capacity with target enzymes .

Enzymatic Interactions

The compound participates in two key biochemical pathways:

• Kinase-mediated phosphorylation

  • Substrate for deoxycytidine kinase (dCK) with Kₘ = 12 ± 2 μM

  • Competing reaction:

    $$\text{Compound} + ATP \xrightarrow{dCK} \text{5'-Monophosphate} + ADP$$

• Polymerase incorporation

  • Inhibits HIV-1 reverse transcriptase (IC₅₀ = 0.8 μM)

  • Causes chain termination due to missing 3'-OH group .

Comparative Reactivity Profile

Position	Reactivity	Preferred Reactions
N9	Low (glycosidic bond)	Acid hydrolysis, enzymatic cleavage
C7	High	Nucleophilic substitution, cross-coupling
5'-OH	Moderate	Phosphorylation, acylation
4'-OH	Low	Selective protection (TBDMS)

This reactivity profile underscores the compound's versatility as a scaffold for antiviral and anticancer agents. The tetrahydrofuran modification enhances metabolic stability compared to ribose-containing analogs while maintaining key interactions with enzymatic targets . Recent patent literature highlights derivatives with improved pharmacokinetic properties through strategic substitutions at C7 and modifications to the sugar moiety .

Comparison with Similar Compounds

Comparison with Similar Compounds

Stereochemical Variants

Differences in stereochemistry significantly alter physicochemical and biological properties:

• 2-Amino-9-((2R,4S,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purin-6(9H)-one (CAS 22837-43-0): This (2R,4S,5S) isomer lacks the 8-ketone group, reducing oxidative stability compared to the main compound. It has a molecular weight of 267.24 g/mol and is associated with oral toxicity (H302) .

Halogen-Substituted Derivatives

Fluorine introduction enhances metabolic stability and binding affinity in some cases:

• 2-Amino-9-((2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one (CAS 123402-21-1): The 4-fluoro substituent increases molecular weight to 285.23 g/mol. Fluorine’s electronegativity may enhance resistance to enzymatic degradation, making it valuable for prolonged therapeutic action .
• 2-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purine-6(9H)-thione (CAS 109304-03-2): This 3-fluoro analog replaces the 6-ketone with a thione group, altering electronic properties and solubility. Safety protocols (P201, P210) suggest higher reactivity .

Functional Group Modifications

• It has a molecular weight of 299.31 g/mol and requires light-sensitive storage .
• 2-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one dihydrate (CAS 40773-29-3): The dihydrate form improves aqueous solubility, critical for formulation in aqueous-based therapies .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name (Configuration)	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Hazards
2-Amino-9-((2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purine-6,8-dione	6,8-dione	Not explicitly stated	~283.23*	-	-
2-Amino-9-((2R,4S,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purin-6-one	6-one	C10H13N5O4	267.24	22837-43-0	H302
2-Amino-9-((2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6-one	4-F, 6-one	C10H12FN5O4	285.23	123402-21-1	-
6-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-purine-2-thione	6-thione	C10H13N5O4S	299.31	43157-50-2	-

*Estimated based on structural analogs.

Q & A

Q. What protocols ensure reproducibility in studies involving this compound’s fluorinated analogs?

• Methodological Answer : Standardize synthetic protocols (e.g., protecting group strategies for fluorine substitution ). Share raw data (e.g., crystallographic CIF files ) via open-access repositories to enable peer validation.